2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-1-naphthyl-3-phenylpropanamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-naphthalen-1-yl-3-phenylpropanamide
• InChI: InChI=1S/C27H20N2O3/c30-25(28-23-16-8-12-19-11-4-5-13-20(19)23)24(17-18-9-2-1-3-10-18)29-26(31)21-14-6-7-15-22(21)27(29)32/h1-16,24H,17H2,(H,28,30)
• InChI Key: LAWVHEOJQCCJER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)NC2=CC=CC3=CC=CC=C32)N4C(=O)C5=CC=CC=C5C4=O
• Molecular Formula: C27H20N2O3
• Molecular Weight: 420.5 g/mol

Description

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-1-naphthyl-3-phenylpropanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as NPD-001 and belongs to the class of isoindolinone derivatives.

Mechanism of Action

The mechanism of action of 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-1-naphthyl-3-phenylpropanamide is not fully understood. However, it has been proposed that this compound may act by inhibiting the activity of certain enzymes that are involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to exhibit antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of certain diseases. Additionally, this compound has been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-1-naphthyl-3-phenylpropanamide in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, this compound is relatively easy to synthesize and purify, which makes it a convenient choice for researchers. However, one of the limitations of using this compound is its limited solubility in water, which may make it difficult to use in certain experimental setups.

Future Directions

There are several future directions that can be explored in the research of 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-1-naphthyl-3-phenylpropanamide. One potential direction is to further investigate the mechanism of action of this compound, which may provide insights into its potential therapeutic applications. Additionally, further studies can be conducted to explore the potential of this compound as a drug delivery agent for various therapeutic agents. Finally, more research can be conducted to explore the potential of this compound in the treatment of various diseases.

Scientific Research Applications

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-1-naphthyl-3-phenylpropanamide has shown promising results in various scientific research applications. One of its primary applications is in the field of medicinal chemistry, where it has been studied for its potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.